1-(1H-benzimidazol-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-5-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H10N4O2/c1-7-8(11(17)18)6-13-16(7)12-14-9-4-2-3-5-10(9)15-12/h2-6H,1H3,(H,14,15)(H,17,18)
• InChI Key: PHNMBIXTDLCXJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=NC3=CC=CC=C3N2)C(=O)O
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol

Description

Benzimidazoles are a broad group of compounds containing nitrogen atoms in their structure that can mimic properties of DNA bases. They show not only biological activities but also are used for spectral and catalytic properties.

Synthesis Analysis

Benzimidazoles can be synthesized through various methods. For instance, a Pd(II) complex with (2-((1H-benzo[d]imidazol-2-yl)methylthio)-1H-benzo[d]imidazol-5-yl)(phenyl)methanone (BIPM) was prepared by reaction of palladium acetate with BIPM in a 1:1 molar ratio.

Molecular Structure Analysis

The benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring. The compound is isostructural with naturally occurring nucleotides.

Chemical Reactions Analysis

Benzimidazoles can react with various free radicals. The relative radical scavenging ability of benzimidazole derivatives showed a good correlation to the experimentally observed trends.

Physical And Chemical Properties Analysis

Benzimidazole is a white crystal that is also known as azaindole, 3-azindole, benzoglyoxaline, 1,3-diazaindene, and 3-benzodiazole.

Scientific Research Applications

Crystallographic Studies

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Thermal Studies

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Vibrational Spectroscopy

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Quantum Computational Studies

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Molecular Docking Studies

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Antiparasitic Activity

. The anthelmintic activity on encapsulated T. .

Antioxidant Activity

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Antimicrobial Activity

Silver (I) complexes of benzimidazole have been synthesized and screened for their antimicrobial activity against S. epidermidis, S. aureus and C. .

Mechanism of Action

The aneugenic effects of benzimidazoles are caused by the binding of the substance to tubulin proteins, which disrupts microtubule assembly and the formation of spindles at cell division, thus resulting in the malsegregation of chromosomes.

Future Directions

Benzimidazoles can be utilized as optical sensors for bioimaging and in photovoltaics. There are many papers and reviews on the topic, such as the one on lanthanide complexes by Cruz-Navarro et al., by Hernández-Romero et al. on first-row transition metal complexes, and Suarez-Moreno et al. on second- and third-row transition metal complexes.